Cas no 2228772-03-8 (5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228772-03-8
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6221115
• PubChem ID: 165637154
• Update Time: 2025-10-29

5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one
• 2228772-03-8
• EN300-1980772

• Inchi： 1S/C9H9ClN2O2/c1-5-2-3-6(8(10)12-5)7-4-11-9(13)14-7/h2-3,7H,4H2,1H3,(H,11,13)
• InChI Key： LBALOPVVBVTFPG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one

5-(2-Chloro-6-Methylpyridin-3-yl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

The compound 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one, with the CAS number 2228772-03-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and synthesis. The structure of this molecule is characterized by a pyridine ring substituted with chlorine and methyl groups, fused to an oxazolidinone moiety, creating a unique chemical entity with potential bioactivity.

Recent studies have highlighted the importance of oxazolidinones in the development of novel therapeutic agents. The oxazolidinone ring is a five-membered heterocycle containing two oxygen atoms, which contributes to its stability and reactivity. The substitution pattern on the pyridine ring plays a crucial role in determining the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the chlorine atom at position 2 and the methyl group at position 6 on the pyridine ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

One of the most promising applications of 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways. This makes it a valuable candidate for further optimization in preclinical studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to enhance the efficiency and selectivity of the synthesis. These methods not only improve yields but also minimize environmental impact, aligning with current trends toward sustainable chemistry.

In terms of pharmacokinetics, studies have shown that 5-(2-chloro-6-methylpyridin-3-yl)-1,3-oxazolidin-2-one demonstrates favorable absorption profiles in preclinical models. Its ability to penetrate biological barriers suggests potential for systemic delivery. However, further investigations are required to evaluate its metabolism and toxicity profiles comprehensively.

Beyond its therapeutic potential, this compound has also found applications in agrochemicals and materials science. Its unique chemical properties make it a candidate for use in herbicides and fungicides. Additionally, researchers have explored its role as a building block for advanced materials, such as coordination polymers and metalloorganic frameworks.

In conclusion, 5-(2-chloro-6-methylpyridin-3-yl)-1,3-Oxazolidin-2-one represents a significant advancement in chemical research. Its versatile structure and promising bioactivity position it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to contribute significantly to various fields of science and technology.